Cas no 64987-03-7 (Ethyl 2-(formylamino)-4-thiazoleglyoxylate)

• Product Name: Ethyl 2-(formylamino)-4-thiazoleglyoxylate
• CAS No: 64987-03-7
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• MDL: MFCD00010412
• CID: 58257
• PubChem ID: 2733245
• Update Time: 2025-09-28

Ethyl 2-(formylamino)-4-thiazoleglyoxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-formamidothiazol-4-yl)-2-oxoacetate
• Ethyl 2-(2-formamido-1,3-thiazol-4-yl)-2-oxoacetate
• ethyl 2-(2-formylamino-1,3-thiazol-4-yl)-2-oxoacetate
• ETHYL 2-(FORMYLAMINO)-4-THIAZOLEGLYOXYLATE
• (2-formylamino-thiazol-4-yl)-oxo-acetic acid ethyl ester
• ETHYL 2-(2-FORMAMIDO-1,3-THIAZOL-4-YL)-2-OXO-ACETATE
• ETHYL 2-(2-FORMYLAMINOTHIAZOL-4-YL) GLYOXYLATE
• ethyl 2-(formylamino)-4-thiazole-glyoxylate
• ETHYL 2-(FORMYLAMINO)THIAZOL-4-YLGLYOXYLATE
• N-{4-[Ethoxy(oxo)acetyl]-1,3-thiazol-2-yl}formamide
• Ethyl-2-(2-Formylaminothiazol-4-yl)Glyoxylate
• FT-0608468
• ethyl 2-(2-formylamino-1,3-thiazol-4-yl)glyoxylate
• CHEMBL3561164
• A834928
• 64987-03-7
• Ethyl 2-formamido-alpha-oxothiazol-4-acetate
• F0001-1751
• SR-01000944940
• E78556
• ethyl 2-(2-formylimino-2,3-dihydro-1,3-thiazol-4-yl)glyoxylate
• BS-52002
• ethyl 2-(2-formylaminothiazol-4-yl)glyoxylate
• Ethyl (2-formamido-1,3-thiazol-4-yl)glyoxylate
• MFCD00010412
• BCP12089
• (2-Formylaminothiazol-4-yl)-oxo-acetic acid ethyl ester
• AC-5563
• CAS-64987-03-7
• EINECS 265-299-4
• Ethyl [2-(formylamino)-1,3-thiazol-4-yl](oxo)acetate
• BP-20081
• AKOS015897256
• SCHEMBL423212
• Ethyl 2-(Formylaminothiazol-4-yl)-2-oxoacetate
• DTXCID7031583
• ethyl 2-(2-formylimino-2,3-dihydrothiazol-4-yl)glyoxylate
• ethyl (2-formamido-1,3-thiazol-4-yl)(oxo)acetate
• NCGC00253647-01
• NS00035767
• Ethyl-2-(2-Formylamino-1,3-Thiazol-4-yl)-2-Oxoacetate
• Ethyl-2-(2-formylamino-4-thiazole-4-yl)-1-oxy acetate
• ethyl 2-(2formylimino-2,3-dihydro-1,3-thiazol-4-yl)glyoxylate
• NTACMHVXGGGRQU-UHFFFAOYSA-N
• DTXSID6057794
• SCHEMBL11007124
• W-104810
• Tox21_113773
• SR-01000944940-1
• DB-017932
• Ethyl2-(2-formamidothiazol-4-yl)-2-oxoacetate
• 2-(Formylamino)-a-oxo-4-thiazoleacetic Acid Ethyl Ester
• Ethyl 2-(formylamino)-4-thiazoleglyoxylate

• MDL： MFCD00010412
• Inchi： 1S/C8H8N2O4S/c1-2-14-7(13)6(12)5-3-15-8(10-5)9-4-11/h3-4H,2H2,1H3,(H,9,10,11)
• InChI Key： NTACMHVXGGGRQU-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)OCC)=O)N=C1NC=O

Computed Properties

• Exact Mass: 228.02000
• Monoisotopic Mass: 228.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.5150 (rough estimate)
• Melting Point: 232-234 ºC
• Boiling Point: 381.3 °C at 760 mmHg
• Flash Point: > 110.00 C
• Refractive Index: 1.5690 (estimate)
• Solubility: Chloroform (Slightly, Heated), DMSO (Slightly)
• PSA: 113.60000
• LogP: 1.16610
• Solubility: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 2-(formylamino)-4-thiazoleglyoxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• Storage Condition：-20?°C Freezer

Additional information on Ethyl 2-(formylamino)-4-thiazoleglyoxylate

Ethyl 2-(formylamino)-4-thiazoleglyoxylate: A Comprehensive Overview

Ethyl 2-(formylamino)-4-thiazoleglyoxylate, identified by the CAS number 64987-03-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, and is substituted with a formylamino group and an ethoxy glyoxylate moiety. This combination of functional groups imparts distinctive chemical properties that make it a valuable compound for research and industrial purposes.

The synthesis of Ethyl 2-(formylamino)-4-thiazoleglyoxylate involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements not only improve the efficiency of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

One of the most promising applications of Ethyl 2-(formylamino)-4-thiazoleglyoxylate lies in its potential as an intermediate in drug design. The thiazole ring is a common structural motif in many bioactive compounds, including antibiotics, antifungal agents, and anticancer drugs. By incorporating this compound into larger molecular frameworks, researchers can explore its ability to modulate biological targets such as enzymes, receptors, and nucleic acids. Recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against certain proteases, making them candidates for therapeutic interventions in diseases such as cystic fibrosis and Alzheimer's.

In addition to its role in drug discovery, Ethyl 2-(formylamino)-4-thiazoleglyoxylate has shown promise in agrochemical applications. Its ability to interact with plant hormones and influence metabolic pathways makes it a potential candidate for developing growth regulators or pesticides with reduced environmental impact. Current research is exploring its effects on plant stress responses and its potential to enhance crop resilience against biotic and abiotic stresses.

The physical and chemical properties of Ethyl 2-(formylamino)-4-thiazoleglyoxylate are well-documented, with studies focusing on its solubility, stability under various conditions, and reactivity towards common reagents. These properties are crucial for determining its suitability in different chemical transformations and industrial processes. For instance, its stability under thermal conditions has been assessed through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing insights into its thermal decomposition behavior.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of Ethyl 2-(formylamino)-4-thiazoleglyoxylate. These methods provide precise information about the molecular formula, functional groups, and stereochemistry of the compound, ensuring its accurate characterization for both research and quality control purposes.

In conclusion, Ethyl 2-(formylamino)-4-thiazoleglyoxylate (CAS No. 64987-03-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As ongoing investigations continue to uncover new facets of its properties and utility, this compound is poised to play an increasingly significant role in advancing modern chemistry and medicine.